Tolterodine

• CAS No.: 124937-51-5
• Product Name: Tolterodine
• Molecular Formula: C22H31NO
• Molecular Weight: 325.5 g/mol
• IUPAC Name: 2-[(1R)-3-[di(propan-2-yl)amino]-1-phenylpropyl]-4-methylphenol
• Standard InChI: InChI=1S/C22H31NO/c1-16(2)23(17(3)4)14-13-20(19-9-7-6-8-10-19)21-15-18(5)11-12-22(21)24/h6-12,15-17,20,24H,13-14H2,1-5H3/t20-/m1/s1
• Standard InChIKey: OOGJQPCLVADCPB-HXUWFJFHSA-N
• Isomeric SMILES: CC1=CC(=C(C=C1)O)[C@H](CCN(C(C)C)C(C)C)C2=CC=CC=C2
• SMILES: CC1=CC(=C(C=C1)O)C(CCN(C(C)C)C(C)C)C2=CC=CC=C2
• Canonical SMILES: CC1=CC(=C(C=C1)O)C(CCN(C(C)C)C(C)C)C2=CC=CC=C2
• Appearance: Solid powder
• Physical Description: Solid
• Description: Tolterodine is a benzhydryl compound and a muscarinic receptor antagonist possessing both antimuscarinic and antispasmodic properties. Both tolterodine and its active metabolite, 5-hydroxymethyltolterodine, competitively blocks muscarinic receptors, thereby inhibiting acetylcholine binding. This antagonistic action results in an increase in residual urine, reflecting an incomplete emptying of the bladder, and a decrease in detrusor pressure, indicating an antimuscarinic action on the lower urinary tract. The 5-hydroxymethyl metabolite appears to contribute significantly to the therapeutic effects.; Tolterodine is an anticholinergic agent used to treat urinary incontinence and hyperactive bladder syndrome. Tolterodine has not been implicated in causing liver enzyme elevations or clinically apparent acute liver injury.; Tolterodine, also known as detrol or urotrol, belongs to the class of organic compounds known as diphenylmethanes. Diphenylmethanes are compounds containing a diphenylmethane moiety, which consists of a methane wherein two hydrogen atoms are replaced by two phenyl groups. Tolterodine is a drug which is used for the treatment of overactive bladder (with symptoms of urinary frequency, urgency, or urge incontinence). Tolterodine is considered to be a practically insoluble (in water) and relatively neutral molecule. Tolterodine has been detected in multiple biofluids, such as urine and blood. Within the cell, tolterodine is primarily located in the membrane (predicted from logP). Tolterodine can be biosynthesized from p-cresol.
• Solubility: 5.34e-03 g/L
• Synonyms: Detrol; Detrol LA; Detrusitol; PHA 686464B; PHA-686464B; PHA686464B; Tartrate, Tolterodine; tolterodine; tolterodine tartrate; Unidet; Urotrol
• Reference: 1:Cost-effectiveness of mirabegron compared to tolterodine ER 4 mg for overactive bladder in Canada. Herschorn S, Nazir J, Ramos B, Hakimi Z.Can Urol Assoc J. 2017 Mar-Apr;11(3-4):123-130. doi: 10.5489/cuaj.4114. PMID: 28515812 2:Comparisons of the Clinical Outcomes and Urodynamic Effects of Mirabegron versus Tolterodine Treatment for Female Overactive Bladder Syndrome: A Subgroup Analysis of a Controlled, Randomised, Prospective Study. Hsiao SM, Chang TC, Chen CH, Wu WY, Lin HH.Low Urin Tract Symptoms. 2017 Apr 23. doi: 10.1111/luts.12167. [Epub ahead of print] PMID: 28436145 3:Tolterodine Tartrate. Ananchenko G, Novakovic J.Profiles Drug Subst Excip Relat Methodol. 2017;42:339-403. doi: 10.1016/bs.podrm.2017.02.007. Epub 2017 Mar 30. PMID: 28431780 4:Tolterodine ER reduced increased bladder wall thickness in women with overactive bladder. A randomized, placebo-controlled, double-blind, parallel group study. Bray R, Cartwright R, Cardozo L, Hill S, Guan Z, Khullar V.Neurourol Urodyn. 2017 Apr 13. doi: 10.1002/nau.23281. [Epub ahead of print] PMID: 28407338 5:Role of tolterodine in the management of postoperative catheter-related bladder discomfort: Findings in a Nigerian teaching hospital. Tijani KH, Akanmu NO, Olatosi JO, Ojewola RW.Niger J Clin Pract. 2017 Apr;20(4):484-488. doi: 10.4103/1119-3077.196036. PMID: 28406132 Free Article
• PubChem Compound: 443879
• Last Modified: Nov 11 2021